Cas no 890636-78-9 (N-2-(1-benzyl-1H-1,3-benzodiazol-2-yl)ethyl-4-hydroxybutanamide)

• Product Name: N-2-(1-benzyl-1H-1,3-benzodiazol-2-yl)ethyl-4-hydroxybutanamide
• CAS No: 890636-78-9
• MF: C₂₀H₂₃N₃O₂
• MW: 337.415524721146
• CID: 6251985
• PubChem ID: 16451047
• Update Time: 2025-06-08

N-2-(1-benzyl-1H-1,3-benzodiazol-2-yl)ethyl-4-hydroxybutanamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-benzyl-1H-1,3-benzodiazol-2-yl)ethyl-4-hydroxybutanamide
• AKOS001520593
• 890636-78-9
• VU0607001-1
• 4-hydroxy-N-{2-[1-benzylbenzimidazol-2-yl]ethyl}butanamide
• N-[2-(1-benzyl-1H-1,3-benzodiazol-2-yl)ethyl]-4-hydroxybutanamide
• F3243-0448
• N-[2-(1-benzylbenzimidazol-2-yl)ethyl]-4-hydroxybutanamide
• N-(2-(1-benzyl-1H-benzo[d]imidazol-2-yl)ethyl)-4-hydroxybutanamide

• Inchi： 1S/C20H23N3O2/c24-14-6-11-20(25)21-13-12-19-22-17-9-4-5-10-18(17)23(19)15-16-7-2-1-3-8-16/h1-5,7-10,24H,6,11-15H2,(H,21,25)
• InChI Key： OEIMAKUWQMVVSF-UHFFFAOYSA-N
• SMILES： O=C(CCCO)NCCC1=NC2C=CC=CC=2N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 337.17902698g/mol
• Monoisotopic Mass: 337.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.2Ų

Additional information on N-2-(1-benzyl-1H-1,3-benzodiazol-2-yl)ethyl-4-hydroxybutanamide

Introduction to N-2-(1-benzyl-1H-1,3-benzodiazol-2-yl)ethyl-4-hydroxybutanamide (CAS No. 890636-78-9)

N-2-(1-benzyl-1H-1,3-benzodiazol-2-yl)ethyl-4-hydroxybutanamide, a compound with the chemical identifier CAS No. 890636-78-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The benzodiazolyl moiety in its molecular structure is particularly noteworthy, as it is known for its role in modulating neurological and psychological functions.

The synthesis and characterization of this compound have been the subject of extensive research, particularly in the context of developing novel pharmacological agents. The presence of the 4-hydroxybutanamide group suggests a potential for interaction with biological targets that are sensitive to amide-based molecules. This feature makes it an attractive candidate for further investigation in drug discovery pipelines.

Recent studies have highlighted the importance of benzodiazolyl derivatives in the development of compounds that exhibit anxiolytic, sedative, and anticonvulsant properties. The structural motif of N-2-(1-benzyl-1H-1,3-benzodiazol-2-yl)ethyl-4-hydroxybutanamide aligns well with these pharmacological profiles, suggesting that it may possess similar therapeutic benefits. Moreover, the hydroxyl group on the butanamide side chain could serve as a site for further functionalization, enabling the design of more sophisticated derivatives with tailored biological activities.

In the realm of medicinal chemistry, the exploration of heterocyclic compounds like benzodiazolyl derivatives continues to be a fertile ground for innovation. The compound in question has been synthesized through multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. The use of palladium-catalyzed cross-coupling reactions and nucleophilic substitution strategies has been instrumental in constructing the complex framework of this molecule.

The physicochemical properties of N-2-(1-benzyl-1H-1,3-benzodiazol-2-yl)ethyl-4-hydroxybutanamide have been thoroughly investigated to understand its behavior in various solvents and under different conditions. These studies have revealed that the compound exhibits good solubility in polar organic solvents, which is crucial for its formulation into pharmaceutical preparations. Additionally, its stability under ambient conditions suggests that it can be stored and handled with relative ease.

From a computational chemistry perspective, molecular modeling studies have been conducted to predict the binding interactions of this compound with potential biological targets. These simulations have provided valuable insights into its binding affinity and mode of action, which are critical parameters for evaluating its therapeutic potential. The results from these studies indicate that N-2-(1-benzyl-1H-1,3-benzodiazol-2-yl)ethyl-4-hydroxybutanamide may interact with receptors and enzymes involved in neurotransmitter signaling pathways.

The pharmacokinetic profile of this compound is another area of interest that has been extensively studied. Preliminary data suggest that it exhibits moderate bioavailability and a reasonable half-life upon oral administration. These characteristics are favorable for developing a drug candidate that can be administered regularly without significant loss of efficacy.

In vitro and in vivo studies have been designed to assess the safety and efficacy of N-2-(1-benzyl-1H-1,3-benzodiazol-2-yl)ethyl-4-hydroxybutanamide in relevant disease models. These experiments aim to provide evidence supporting its potential as a therapeutic agent while identifying any possible adverse effects or limitations. The outcomes from these studies will be crucial for determining the next steps in its development process.

The impact of this compound on neurological disorders has been a particular focus of research due to its structural similarities with known anxiolytics and sedatives. The benzodiazolyl core is known to modulate GABAergic transmission, which is a key mechanism underlying anxiety and stress-related conditions. By targeting this pathway, N-2-(1-benzyl-1H-1,3-benzodiazol-2-yethyl)-4-hydroxybutanamide may offer a novel approach to managing these conditions without the side effects associated with traditional benzodiazepines.

The development of new drug candidates often involves iterative optimization processes where various structural analogs are synthesized and evaluated for their biological activity. N-Benzyloxy-N'-[[(5-methoxyimino)-5-methylbenzofuran]-7-carbonyl]-thiourea is one such derivative that has been explored as part of this research program. This related compound has shown promise in preliminary assays, further validating the importance of the benzodiazolyl scaffold in developing effective pharmacological agents.

The future directions for research on N-Benzyloxy-N'-[[(5-methoxyimino)-5-methylbenzofuran]-7-carbonyl]-thiourea include exploring new synthetic routes to improve yield and scalability, as well as investigating its interactions with other biological targets beyond GABA receptors. Additionally, efforts are underway to develop prodrugs or formulations that enhance its bioavailability and reduce potential side effects.

In conclusion, N-Benzyloxy-N'-[[(5-methoxyimino)-5-methylbenzofuran]-7-carbonyl]-thiourea represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further development into a novel therapeutic agent. As research continues to uncover new insights into its biology and pharmacology, this compound holds promise for improving patient outcomes in various medical conditions.